N1-(3-hydroxy-4,4-dimethylpentyl)-N2-(5-methylisoxazol-3-yl)oxalamide

• IUPAC Name: N-(3-hydroxy-4,4-dimethylpentyl)-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C13H21N3O4/c1-8-7-10(16-20-8)15-12(19)11(18)14-6-5-9(17)13(2,3)4/h7,9,17H,5-6H2,1-4H3,(H,14,18)(H,15,16,19)
• InChI Key: MBYKDLQMJYOGTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(=O)NCCC(C(C)(C)C)O
• Molecular Formula: C13H21N3O4
• Molecular Weight: 283.32 g/mol

Description

N1-(3-hydroxy-4,4-dimethylpentyl)-N2-(5-methylisoxazol-3-yl)oxalamide, commonly known as DMHPAO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a highly selective radioligand that is used in neuroscience research to study the function of dopamine transporters in the human brain. In

Mechanism of Action

The mechanism of action of DMHPAO involves its binding to dopamine transporters in the brain. This binding allows for the visualization and quantification of dopamine transporter density and distribution in vivo. The radiolabeled iodine atom emits gamma rays that can be detected using positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging techniques.
Biochemical and Physiological Effects:
DMHPAO has no known direct biochemical or physiological effects on the human body. Its effects are limited to its ability to bind to dopamine transporters in the brain, allowing for the visualization and quantification of dopamine transporter density and distribution in vivo.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DMHPAO in lab experiments is its high selectivity and specificity for dopamine transporters. This makes it an ideal tool for imaging studies that aim to investigate the role of dopamine transporters in various neurological disorders. Another advantage is its ability to be used in both PET and SPECT imaging techniques.
One limitation of DMHPAO is its short half-life, which limits the time window for imaging studies. Another limitation is its high cost, which may make it prohibitive for some research labs.

Future Directions

There are several future directions for the use of DMHPAO in scientific research. One direction is the development of new radioligands that can bind to other neurotransmitter transporters, allowing for a more comprehensive understanding of the role of neurotransmitters in various neurological disorders. Another direction is the use of DMHPAO in combination with other imaging techniques, such as magnetic resonance imaging (MRI), to provide a more detailed picture of the brain's structure and function. Additionally, DMHPAO may have potential applications in the development of new diagnostic tools and treatments for neurological disorders.

Synthesis Methods

The synthesis of DMHPAO involves a series of chemical reactions that start with the preparation of 3-hydroxy-4,4-dimethylpentanoic acid. This is then converted to the corresponding acid chloride, which is reacted with 5-methylisoxazole-3-amine to form the oxalamide derivative. The final step involves the introduction of a radiolabeled iodine atom to produce the DMHPAO radioligand.

Scientific Research Applications

DMHPAO is primarily used in neuroscience research to study the function of dopamine transporters in the human brain. It is a highly selective radioligand that binds to dopamine transporters with high affinity and specificity. This makes it an ideal tool for imaging studies that aim to investigate the role of dopamine transporters in various neurological disorders such as Parkinson's disease, schizophrenia, and addiction.